Cas no 2098046-85-4 (4-(4-(Ethoxymethyl)piperidin-1-yl)aniline)

4-(4-(Ethoxymethyl)piperidin-1-yl)aniline is a specialized organic compound featuring a piperidine core substituted with an ethoxymethyl group and an aniline moiety. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The ethoxymethyl group enhances solubility and modulates electronic properties, while the aniline functionality allows for further derivatization, such as diazotization or coupling reactions. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its amine reactivity, and its purity is critical for high-yield applications in medicinal chemistry and material science.
4-(4-(Ethoxymethyl)piperidin-1-yl)aniline structure
2098046-85-4 structure
Product Name:4-(4-(Ethoxymethyl)piperidin-1-yl)aniline
CAS No:2098046-85-4
MF:C14H22N2O
MW:234.337283611298
CID:5727775
PubChem ID:121201407
Update Time:2025-10-24

4-(4-(Ethoxymethyl)piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • AKOS026709492
    • F1907-5063
    • 4-[4-(ethoxymethyl)piperidin-1-yl]aniline
    • 2098046-85-4
    • 4-(4-(ethoxymethyl)piperidin-1-yl)aniline
    • Benzenamine, 4-[4-(ethoxymethyl)-1-piperidinyl]-
    • 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline
    • Inchi: 1S/C14H22N2O/c1-2-17-11-12-7-9-16(10-8-12)14-5-3-13(15)4-6-14/h3-6,12H,2,7-11,15H2,1H3
    • InChI Key: OFYXFPAQDFXPJG-UHFFFAOYSA-N
    • SMILES: O(CC)CC1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

  • Exact Mass: 234.173213330g/mol
  • Monoisotopic Mass: 234.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • Density: 1.044±0.06 g/cm3(Predicted)
  • Boiling Point: 388.6±17.0 °C(Predicted)
  • pka: 7.79±0.10(Predicted)

4-(4-(Ethoxymethyl)piperidin-1-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 95.00 2022-06-05
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Additional information on 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline

Comprehensive Overview of 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline (CAS No. 2098046-85-4): Properties, Applications, and Industry Insights

4-(4-(Ethoxymethyl)piperidin-1-yl)aniline, with the CAS number 2098046-85-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an aniline moiety with a piperidine ring substituted by an ethoxymethyl group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline is driven by its potential role in developing novel therapeutics. Researchers are actively exploring its derivatives for applications in central nervous system (CNS) disorders, pain management, and anti-inflammatory agents. The compound’s piperidine core is a common pharmacophore in FDA-approved drugs, which underscores its relevance in modern medicinal chemistry. Recent studies highlight its utility in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development.

From a synthetic chemistry perspective, CAS 2098046-85-4 offers versatility due to its reactive aniline group and the ethoxymethyl side chain. These functional groups enable diverse chemical modifications, making it a preferred building block for high-throughput screening libraries. Industry reports indicate rising demand for such intermediates in contract research organizations (CROs) and pharmaceutical outsourcing, aligning with trends toward fragment-based drug design.

Environmental and regulatory considerations are also critical when discussing 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline. The compound’s biodegradability and eco-friendly synthesis routes are frequently searched topics, reflecting the industry’s shift toward green chemistry. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, addressing concerns about impurity profiling—a key focus area for regulatory compliance.

Market analysts project steady growth for piperidine-based compounds, with CAS 2098046-85-4 positioned as a niche but impactful player. Its applications extend beyond pharmaceuticals to agrochemicals and functional materials, where its thermal stability and solubility properties are advantageous. For researchers, optimizing scale-up processes and cost-effective production remains a priority, as queried in numerous patent databases and academic forums.

In conclusion, 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline exemplifies the intersection of innovation and practicality in fine chemicals. Its multifaceted applications, coupled with advancing research in targeted drug delivery and sustainable synthesis, ensure its continued relevance. As industries prioritize precision medicine and green manufacturing, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.

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